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Introduction
Thionazin, a potent organophosphate nematicide and insecticide, emerged in the mid-20th

century as a significant tool in the management of plant-parasitic nematodes. Developed and

commercialized by American Cyanamid, it offered broad-spectrum activity against a wide range

of soil-borne pests. This technical guide provides a comprehensive overview of the discovery,

timeline, and technical specifications of Thionazin, including its chemical properties, synthesis,

mode of action, and key experimental protocols for its evaluation.

Discovery and Commercial Timeline
Thionazin, chemically known as O,O-diethyl O-2-pyrazinyl phosphorothioate, was one of the

many organophosphate compounds developed in the post-World War II era for agricultural

applications[1]. Its development was pioneered by the American Cyanamid Company, a major

player in the agricultural chemical industry[1][2].

The key milestones in the history of Thionazin include:

Late 1950s: Initial synthesis and discovery of its nematicidal properties. Patents for the

preparation of Thionazin were filed by American Cyanamid during this period, with the first

patent being granted in 1959[3].
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1964: First registered for commercial use[4]. It was marketed under various trade names,

including Zinophos®, Cynem®, and Nemafos®[4].

1960s-1980s: Widespread use as a soil nematicide and insecticide to protect a variety of

crops, including vegetables, corn, and turfgrass from nematodes and soil-dwelling insects[5].

1990s-2000s: Growing concerns over the environmental fate and toxicity of

organophosphate pesticides led to increased regulatory scrutiny.

2002: Thionazin was withdrawn from the UK market, signaling a decline in its use in many

parts of the world due to these concerns[4]. Today, it is considered largely obsolete, though it

may still be available in some countries[4].

Chemical and Physical Properties
Thionazin is an amber-colored liquid with a characteristic chemical structure that imparts its

biological activity. A summary of its key properties is presented in the table below.

Property Value Reference(s)

Chemical Name
O,O-diethyl O-2-pyrazinyl

phosphorothioate
[5]

CAS Number 297-97-2 [5]

Molecular Formula C₈H₁₃N₂O₃PS [5]

Molecular Weight 248.24 g/mol [5]

Appearance Amber liquid [5]

Melting Point -1.7 °C [4]

Boiling Point 80 °C [4]

Water Solubility 1140 mg/L at 20°C [4]

Vapor Pressure 3 x 10⁻³ mm Hg at 30°C [5]

Log P (octanol-water) 1.24 [4]
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Commercial Synthesis
The commercial production of Thionazin involves a two-step process, beginning with the

synthesis of pyrazin-2-ol, which is then esterified with O,O-diethyl phosphorothioic acid

chloride[4]. The reaction is typically carried out in an organic solvent such as toluene or

chloroform, with a base like pyridine used to neutralize the hydrochloric acid byproduct[4].

Starting Materials
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Mixing and Reaction

O,O-diethyl phosphorothioic acid chloride Organic Solvent (e.g., Toluene) Base (e.g., Pyridine)
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Purification

Thionazin
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Figure 1: Commercial Synthesis Workflow of Thionazin.

Mode of Action: Acetylcholinesterase Inhibition
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Thionazin, like other organophosphate pesticides, exerts its toxic effects by inhibiting the

enzyme acetylcholinesterase (AChE)[4]. AChE is crucial for the proper functioning of the

nervous system in both insects and mammals. It catalyzes the hydrolysis of the

neurotransmitter acetylcholine into choline and acetic acid, a process that terminates the nerve

signal at the synapse[6].

By inhibiting AChE, Thionazin causes an accumulation of acetylcholine in the synaptic cleft,

leading to continuous nerve stimulation, paralysis, and ultimately, death of the target

organism[7]. The inhibition is due to the phosphorylation of the serine hydroxyl group in the

active site of the AChE enzyme by the organophosphate, forming a stable, covalent bond[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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